Cas no 851809-11-5 (5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851809-11-5
• MF: C₂₂H₂₂FN₅OS
• MW: 423.50638628006
• CID: 6443661
• Update Time: 2025-07-09

5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-(4-fluorophenyl)piperazin-1-yl)(phenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[[4-(4-fluorophenyl)-1-piperazinyl]phenylmethyl]-2-methyl-

• Inchi： 1S/C22H22FN5OS/c1-15-24-22-28(25-15)21(29)20(30-22)19(16-5-3-2-4-6-16)27-13-11-26(12-14-27)18-9-7-17(23)8-10-18/h2-10,19,29H,11-14H2,1H3
• InChI Key： UBTBTGDZIGJSJE-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCN(C4=CC=C(F)C=C4)CC3)C3=CC=CC=C3)=C(O)N12

Additional information on 5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-{4-(4-Fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol: A Comprehensive Overview

The compound with CAS No 851809-11-5, known as 5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring fused with a triazole-thiazole system. The presence of a fluorophenyl group and a methyl substituent further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against a range of bacterial and fungal pathogens. Researchers have found that the piperazine moiety plays a crucial role in enhancing the molecule's ability to inhibit bacterial growth. Additionally, the triazole-thiazole system has been shown to contribute to the compound's stability and bioavailability, making it a promising candidate for drug development.

One of the most intriguing aspects of this compound is its potential application in the treatment of infectious diseases. According to a study published in *Journal of Medicinal Chemistry*, the compound demonstrated significant activity against *Escherichia coli* and *Staphylococcus aureus*. The study also noted that the fluorophenyl group enhances the molecule's ability to penetrate bacterial cell membranes, thereby increasing its efficacy.

Beyond its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. A research team from the University of California reported that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. This suggests that it could be developed into a novel anti-inflammatory agent with fewer side effects than current treatments.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the piperazine ring and the subsequent coupling with the triazole-thiazole system. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for pharmacological testing.

In terms of toxicity studies, preliminary results indicate that this compound has low cytotoxicity against mammalian cells. This is attributed to its selective targeting of microbial cells over human cells. However, further studies are needed to fully understand its safety profile and potential for long-term use.

The discovery and development of 5-{4-(4-fluorophenyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represent a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for addressing unmet medical needs in infectious diseases and inflammation.